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1-(Bromomethyl)-4,5-dimethoxy-2-

nitrobenzene

Cat. No.: B1229050 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The precise control over the timing and location of drug action is a paramount goal in modern

pharmacology and drug delivery. Photoremovable protecting groups (PPGs), or "cages," offer a

powerful strategy to achieve such spatiotemporal control.[1][2] Among these, the 4,5-

dimethoxy-2-nitrobenzyl (DMNB) group has emerged as a versatile and widely used photocage

for a variety of biologically active molecules, including neurotransmitters, signaling molecules,

and anticancer drugs.[3][4]

The DMNB cage renders a drug biologically inactive until it is exposed to ultraviolet (UV) or

near-UV light.[1][2] Upon illumination at a specific wavelength (typically in the range of 350-405

nm), the DMNB group undergoes a photochemical reaction that leads to its cleavage, releasing

the active drug with high temporal and spatial precision.[1][5] This light-triggered activation

allows researchers to study complex biological processes with unprecedented control and

offers the potential for highly targeted therapeutic interventions.

These application notes provide an overview of the principles and protocols for the synthesis,

characterization, and application of DMNB-caged compounds for controlled drug release.
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The DMNB cage is typically attached to a key functional group of the drug molecule, such as a

hydroxyl, carboxyl, or amine group, thereby masking its biological activity. The photocleavage

of the DMNB group is an intramolecular process initiated by the absorption of a photon. This

leads to the formation of an aci-nitro intermediate, which then rearranges to release the active

drug and a 2-nitroso-4,5-dimethoxybenzaldehyde byproduct.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1229050?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3557858/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3557858/
https://www.mdpi.com/2673-8392/2/3/82
https://pmc.ncbi.nlm.nih.gov/articles/PMC2712492/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2712492/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8269035/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8269035/
https://www.researchgate.net/figure/Western-blot-analysis-of-PI3K-and-Akt-in-cells-treated-with-LY294002-and-SC-79-A_fig3_364778625
https://www.benchchem.com/product/b1229050#spatiotemporal-control-of-drug-release-with-dmnb-cages
https://www.benchchem.com/product/b1229050#spatiotemporal-control-of-drug-release-with-dmnb-cages
https://www.benchchem.com/product/b1229050#spatiotemporal-control-of-drug-release-with-dmnb-cages
https://www.benchchem.com/product/b1229050#spatiotemporal-control-of-drug-release-with-dmnb-cages
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1229050?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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